1,2,3,4-Tetrazine,1,4,5,6-tetrahydro-1,4-dimethyl-

• CAS No.: 39247-66-0
• Molecular Formula: C4H10N4
• Molecular Weight: 114.15 g/mol
• IUPAC Name: 1,4-dimethyl-2,3-dihydrotetrazine
• InChI: InChI=1S/C4H10N4/c1-7-3-4-8(2)6-5-7/h3-6H,1-2H3
• InChI Key: NPXHARALGKPIPZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN(NN1)C

Description

1,2,3,4-Tetrazine,1,4,5,6-tetrahydro-1,4-dimethyl- is a heterocyclic compound with the molecular formula C₄H₁₀N₄. It belongs to the class of tetrazines, which are characterized by a six-membered ring containing four nitrogen atoms.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,2,3,4-Tetrazine,1,4,5,6-tetrahydro-1,4-dimethyl- can be achieved through several methods. One common approach involves the cyclization of appropriate precursors under controlled conditions. For instance, the reaction of hydrazine derivatives with nitriles can lead to the formation of the tetrazine ring . Another method involves the use of microwave-assisted synthesis, which can enhance reaction rates and yields .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. Techniques such as solid-phase synthesis and multicomponent one-pot reactions are often employed to streamline the production process .

Chemical Reactions Analysis

Types of Reactions

1,2,3,4-Tetrazine,1,4,5,6-tetrahydro-1,4-dimethyl- undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form more complex derivatives.

Reduction: Reduction reactions can lead to the formation of partially or fully hydrogenated products.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

Substitution: Reagents like halogens, alkylating agents, and acylating agents are employed under appropriate conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield tetrazine dioxides, while reduction can produce tetrahydrotetrazines .

Scientific Research Applications

1,2,3,4-Tetrazine,1,4,5,6-tetrahydro-1,4-dimethyl- has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: The compound’s derivatives have shown potential as bioorthogonal reagents, which can be used for labeling and imaging in biological systems.

Medicine: Research is ongoing into its potential use in drug development, particularly for targeting specific molecular pathways.

Industry: The compound is explored for its use in the development of advanced materials, including polymers and electronic devices.

Mechanism of Action

The mechanism of action of 1,2,3,4-Tetrazine,1,4,5,6-tetrahydro-1,4-dimethyl- involves its ability to participate in various chemical reactions due to the presence of multiple nitrogen atoms in its ring structure. These nitrogen atoms can act as nucleophiles or electrophiles, facilitating a range of reactions. The compound’s reactivity is influenced by the electronic properties of the substituents on the ring .

Comparison with Similar Compounds

Similar Compounds

1,2,3,5-Tetrazine: Another tetrazine isomer with different nitrogen atom positions.

1,2,4,5-Tetrazine: Known for its stability and use in energetic materials.

Triazines: Compounds with three nitrogen atoms in a six-membered ring, used in various applications.

Uniqueness

1,2,3,4-Tetrazine,1,4,5,6-tetrahydro-1,4-dimethyl- is unique due to its specific nitrogen arrangement, which imparts distinct reactivity and stability compared to other tetrazines and triazines. Its ability to undergo a variety of chemical transformations makes it a valuable compound in synthetic chemistry and materials science .